Cas no 1955515-70-4 (2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride)
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride
- NE63941
- SB34841
-
- MDL: MFCD16661138
- Inchi: 1S/C14H13N3.2ClH/c15-10-14-16-12-8-4-5-9-13(12)17(14)11-6-2-1-3-7-11;;/h1-9H,10,15H2;2*1H
- InChI Key: KICVJCCSRKERIL-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(C2C=CC=CC=2)C(CN)=NC2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 250
- Topological Polar Surface Area: 43.8
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 30R0013S-1g |
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride |
1955515-70-4 | 96% | 1g |
3977.32CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 30R0013S-5g |
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride |
1955515-70-4 | 96% | 5g |
13992.7CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 30R0013S-500mg |
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride |
1955515-70-4 | 96% | 500mg |
2408.44CNY | 2021-05-07 | |
| TRC | A408705-10mg |
2-Aminomethyl-1-Phenyl-1h-Benzoimidazole Dihydrochloride |
1955515-70-4 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A408705-50mg |
2-Aminomethyl-1-Phenyl-1h-Benzoimidazole Dihydrochloride |
1955515-70-4 | 50mg |
$ 160.00 | 2022-06-08 | ||
| TRC | A408705-100mg |
2-Aminomethyl-1-Phenyl-1h-Benzoimidazole Dihydrochloride |
1955515-70-4 | 100mg |
$ 230.00 | 2022-06-08 | ||
| abcr | AB536704-1 g |
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride |
1955515-70-4 | 1g |
€799.00 | 2022-07-29 | ||
| eNovation Chemicals LLC | D967822-100mg |
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride |
1955515-70-4 | 95% | 100mg |
$285 | 2024-07-28 | |
| eNovation Chemicals LLC | D967822-250mg |
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride |
1955515-70-4 | 95% | 250mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | D967822-500mg |
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride |
1955515-70-4 | 95% | 500mg |
$665 | 2024-07-28 |
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride
Comprehensive Overview of 2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride (CAS No. 1955515-70-4)
2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride (CAS No. 1955515-70-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a benzimidazole core substituted with an aminomethyl group and a phenyl ring, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly exploring its potential applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and metabolic disorders.
The compound’s dihydrochloride salt form enhances its solubility and stability, which is critical for in vitro and in vivo studies. Recent trends in scientific literature highlight its role as a scaffold for designing novel small-molecule inhibitors, aligning with the growing demand for precision medicine. Keywords such as "benzimidazole derivatives," "pharmacological applications," and "CAS 1955515-70-4" are frequently searched in academic databases, reflecting its relevance in modern therapeutics.
From a synthetic chemistry perspective, 2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride is often synthesized via multi-step organic reactions, including condensation and reduction processes. Its purity and characterization are typically confirmed using advanced analytical techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent quality standards, a topic of high interest among QC/QA professionals and regulatory bodies.
In the context of drug delivery systems, this compound’s physicochemical properties are being optimized to improve bioavailability. For instance, its logP and pKa values are carefully studied to predict absorption and distribution profiles. Such data is invaluable for researchers working on oral formulations or nanocarrier-based therapies, areas that dominate current biopharmaceutical discussions.
Another emerging application of 2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride lies in computational chemistry. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies leverage its structure to predict interactions with biological targets. This aligns with the rise of AI-driven drug discovery, a hot topic in 2024, where algorithms analyze vast datasets to identify promising candidates.
Safety and handling protocols for CAS 1955515-70-4 are also frequently queried by laboratory personnel. While it is not classified as hazardous under standard guidelines, proper storage conditions (e.g., desiccated, at room temperature) are emphasized to maintain its integrity. This aligns with broader industry concerns about compound stability and long-term storage solutions.
In summary, 2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride represents a multifaceted compound with expanding roles in medicinal chemistry and biotechnology. Its integration into cutting-edge research areas ensures its continued relevance, making it a subject of interest for both academia and industry. For those seeking detailed synthetic protocols or biological activity data, peer-reviewed journals and patent databases remain the primary resources.
1955515-70-4 (2-Aminomethyl-1-phenyl-1H-benzoimidazole dihydrochloride) Related Products
- 35750-91-5(2-methyl-1-phenyl-1H-Imidazo[4,5-c]pyridine)
- 391252-53-2(1H-Benzimidazole, 1,1',1''-(1,3,5-benzenetriyl)tris[2-methyl-)
- 28510-56-7(1H-Benzimidazolium, 2-methyl-1,3-diphenyl-, iodide)
- 1393176-03-8((S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-YL)ethanamine)
- 1260875-09-9(Oxalic acid;(1-phenylbenzimidazol-2-yl)methanamine)
- 885270-93-9((1-phenyl-1H-1,3-benzodiazol-2-yl)methanamine)
- 1484-39-5(2-Methyl-1-phenyl-1H-benzimidazole)
- 3018-68-6(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-amine)
- 84100-59-4(5-chloro-2-methyl-1-phenyl-1H-benzimidazole)
- 94937-86-7(2-(Chloromethyl)-1-phenyl-1H-benzimidazole)